Cas no 70122-89-3 (Allyl tert-butyl carbonate)

Allyl tert-butyl carbonate structure
Allyl tert-butyl carbonate structure
Product Name:Allyl tert-butyl carbonate
CAS No:70122-89-3
MF:C8H14O3
MW:158.194962978363
MDL:MFCD06658296
CID:90498
PubChem ID:11194471
Update Time:2025-09-23

Allyl tert-butyl carbonate Chemical and Physical Properties

Names and Identifiers

    • Allyl tert-butyl carbonate
    • tert-butyl prop-2-enyl carbonate
    • AB1026
    • ally tert-butyl carbonate
    • BocOCH2CHCH2
    • tert-butyl allyl carbonate
    • tert-butyl prop-2-en-1-yl carbonate
    • SWQDRYKDDGFPLL-UHFFFAOYSA-N
    • SCHEMBL372321
    • DTXSID30458257
    • FT-0641266
    • AKOS006295635
    • carbonic acid allyl ester tert-butyl ester
    • Allyl-t-butylcarbonate
    • MFCD06658296
    • CS-0211139
    • ALLYL FORMIC ACID-TERT-BUTYL ESTER
    • GS-5487
    • allyl t-butylcarbonate
    • 70122-89-3
    • Carbonic acid, 1,1-dimethylethyl 2-propenyl ester
    • DB-022437
    • ALLYLTERT-BUTYLCARBONATE
    • 894-974-1
    • MDL: MFCD06658296
    • Inchi: 1S/C8H14O3/c1-5-6-10-7(9)11-8(2,3)4/h5H,1,6H2,2-4H3
    • InChI Key: SWQDRYKDDGFPLL-UHFFFAOYSA-N
    • SMILES: O(C(=O)OCC=C)C(C)(C)C

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.12410

Allyl tert-butyl carbonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Allyl tert-butyl carbonate Production Method

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